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Compound Name: Chlorodimethylphenylsilane

Cat. No.: B1200534 Get Quote

An In-depth Technical Guide to Phenyldimethylsilyl
Chloride
Abstract: Phenyldimethylsilyl chloride, also known as chlorodimethylphenylsilane, is a

versatile organosilicon compound widely utilized in organic synthesis. Its utility stems from the

reactivity of the silicon-chlorine bond, which allows for the introduction of the

phenyldimethylsilyl group into a variety of organic molecules. This group can serve as a

protecting group for alcohols, a masked hydroxyl group, or be used to modify the

physicochemical properties of parent compounds, a strategy of growing interest in medicinal

chemistry and materials science. This technical guide provides a comprehensive overview of

the physical and chemical properties, spectroscopic data, reactivity, and key experimental

protocols related to phenyldimethylsilyl chloride, intended for researchers, scientists, and

professionals in drug development.

Physical and Chemical Properties
Phenyldimethylsilyl chloride is a colorless to light yellow liquid with a characteristic odor. It is a

combustible liquid and is sensitive to moisture, reacting with water to produce hydrogen

chloride.[1][2][3] It is crucial to handle this compound under anhydrous conditions to prevent

decomposition.[2]

Table 1: Physical Properties of Phenyldimethylsilyl Chloride
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Property Value Reference(s)

Molecular Formula C₈H₁₁ClSi [2][4][5]

Molecular Weight 170.71 g/mol [2][4][5]

Appearance Colorless to light yellow liquid [1][2]

Melting Point <0 °C [2]

Boiling Point 194-198 °C [2]

80 - 84 °C @ 16 mmHg [1]

Density 1.017 g/mL at 25 °C [2]

Refractive Index (n²⁰/D) 1.509 [2]

Flash Point 61 °C / 141.8 °F [1]

143 °F [2]

Solubility

Miscible with tetrahydrofuran,

ether, and hexane. Insoluble in

water.

[2][6]

Hydrolytic Sensitivity
Reacts rapidly with moisture,

water, and protic solvents.
[2]

Spectroscopic Data
The structural identification of phenyldimethylsilyl chloride and its derivatives relies on standard

spectroscopic techniques. While a complete, collated set of spectra is not available in the

provided search results, the expected characteristic signals can be inferred from data on

analogous compounds and general principles of spectroscopy.[7][8]

Table 2: Predicted Spectroscopic Data for Phenyldimethylsilyl Chloride
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Technique Expected Signals Reference(s)

¹H NMR

Signals for the methyl protons

(singlet) and multiplets in the

aromatic region for the phenyl

protons.

[7]

¹³C NMR

A peak for the methyl carbons

and several peaks in the

aromatic region for the distinct

carbons of the phenyl group.

[7]

IR Spectroscopy

Characteristic bands for C-H

stretching of the aromatic ring,

C=C stretching within the ring,

Si-Phenyl vibrations, and Si-Cl

stretching.

[7]

Mass Spectrometry

Molecular ion peak and

fragmentation patterns

corresponding to the loss of

chloro, methyl, and phenyl

groups.

[5][7]

Reactivity and Chemical Behavior
The chemistry of phenyldimethylsilyl chloride is dominated by the reactivity of the Si-Cl bond.

This bond is susceptible to nucleophilic attack, making the compound an excellent silylating

agent.

Reaction with Nucleophiles
Phenyldimethylsilyl chloride readily reacts with a wide range of nucleophiles, including

alcohols, amines, and organometallic reagents, to form the corresponding silylated products.

This reactivity is fundamental to its application as a protecting group and in the synthesis of

more complex organosilanes.
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Caption: Nucleophilic substitution at the silicon center of phenyldimethylsilyl chloride.

Formation of Phenyldimethylsilyllithium
A significant reaction of phenyldimethylsilyl chloride is its reductive cleavage with lithium metal

to form phenyldimethylsilyllithium (PhMe₂SiLi).[9][10] This silyllithium reagent is a potent

nucleophile used to introduce the phenyldimethylsilyl group into various organic molecules.[9]

The reaction is typically carried out in an ethereal solvent like tetrahydrofuran (THF) under an

inert atmosphere.[9] The formation of a characteristic dark red or brown solution indicates the

presence of the silyllithium reagent.[9][11]
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Caption: Synthesis of phenyldimethylsilyllithium.

Experimental Protocols
General Handling and Storage
Due to its moisture sensitivity, phenyldimethylsilyl chloride should be handled under an inert

atmosphere (e.g., nitrogen or argon).[1][9] It is corrosive and causes severe skin burns and eye

damage.[12][13] Appropriate personal protective equipment, including neoprene or nitrile

rubber gloves, chemical goggles or a face shield, and protective clothing, must be worn.[12]

Work should be conducted in a well-ventilated area or a chemical fume hood.[1][14] Store in a

tightly closed container in a dry, cool, and well-ventilated place, away from heat, sparks, and

open flames.[1]

Purification
Fractional distillation is a common method for purifying phenyldimethylsilyl chloride.[2] This can

be performed using a column packed with stainless steel helices or a spinning band column.[2]
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Preparation of Phenyldimethylsilyllithium[9][11]
The following is a representative protocol for the synthesis of phenyldimethylsilyllithium:

Under an inert atmosphere, a flask is charged with coarsely cut lithium metal (2.1

equivalents) and anhydrous tetrahydrofuran (THF).

The mixture is cooled to 0 °C using an ice bath.

Phenyldimethylsilyl chloride (1.0 equivalent) is added dropwise to the stirred suspension of

lithium in THF.

The reaction mixture is stirred at 0 °C for 4 to 12 hours. The progress of the reaction can be

monitored by the formation of a dark red or brown solution.
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Caption: Workflow for the preparation of phenyldimethylsilyllithium.

Reaction with Electrophiles (e.g., Alkyl Halides)[9]
The freshly prepared phenyldimethylsilyllithium solution can be used directly in subsequent

reactions.
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A solution of the primary alkyl bromide (1.0 equivalent) in anhydrous THF is prepared in a

separate flask under an inert atmosphere and cooled to an appropriate temperature (typically

-78 °C to 0 °C).

The freshly prepared solution of phenyldimethylsilyllithium (1.1 equivalents) is added

dropwise to the stirred solution of the alkyl bromide.

The reaction is stirred at the chosen temperature for a specified time (e.g., 1-4 hours) and

then allowed to warm to room temperature.

The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride

solution.

The product is then isolated through standard workup procedures, such as extraction with an

organic solvent.

Safety and Handling
Phenyldimethylsilyl chloride is a hazardous substance that requires careful handling.

Hazards: It is a combustible liquid and causes severe skin burns and eye damage.[1][12][13]

Inhalation may cause respiratory irritation.[12][15] It is harmful if swallowed.[14][15] Upon

contact with water or moisture, it can release hydrogen chloride gas.[12]

First Aid: In case of eye contact, immediately flush with water for at least 15 minutes and

seek immediate medical attention.[12] For skin contact, remove contaminated clothing and

rinse the skin with water.[14] If inhaled, move the person to fresh air.[14] If ingested, do NOT

induce vomiting and seek immediate medical attention.[1]

Fire Fighting: Use water spray, foam, carbon dioxide, or dry chemical as extinguishing

media.[12] Do not use water directly on the material as it can generate irritating fumes of

hydrogen chloride.[12]

Personal Protective Equipment: Always wear appropriate protective gloves, eye and face

protection, and protective clothing.[14] Respiratory protection may be required if vapors or

aerosols are generated.[14]
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Conclusion
Phenyldimethylsilyl chloride is a valuable reagent in organic synthesis, primarily used for the

introduction of the phenyldimethylsilyl moiety. Its well-defined physical properties and

predictable chemical reactivity make it a reliable tool for researchers. However, its hazardous

nature necessitates strict adherence to safety protocols. A thorough understanding of its

properties and handling requirements, as outlined in this guide, is essential for its safe and

effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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